Cas no 1804227-09-5 (Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate
• CAS No: 1804227-09-5
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4970787
• Update Time: 2025-10-30

Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)6-4-10-7-9(8-12(15)16)3-5-11(10)14/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)
• InChI Key： VQWMQZYMQSBJQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(=O)O)C=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate

Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate (CAS No. 1804227-09-5): A Comprehensive Overview

Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate, identified by its unique CAS No. 1804227-09-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This organic compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of both bromine and carboxymethyl substituents on the phenyl ring introduces unique reactivity, making it a valuable intermediate in various chemical transformations.

The molecular structure of Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate consists of a propanoate ester linked to a phenyl ring that is substituted at the 2-position with a bromine atom and at the 5-position with a carboxymethyl group. This specific arrangement of functional groups enhances its utility in organic synthesis, particularly in the construction of more complex molecules. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, while the carboxymethyl group can participate in esterification, amidation, or other carboxylic acid-related transformations.

In recent years, Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate has been explored in the context of developing novel pharmaceutical agents. Its structural features suggest potential applications in the synthesis of bioactive molecules targeting various biological pathways. For instance, the aromatic ring system can be leveraged to interact with biological targets such as enzymes or receptors, while the ester functionality can be modified to improve pharmacokinetic properties. Preliminary studies have hinted at its utility in generating derivatives with anti-inflammatory or anticancer properties, although further research is necessary to fully elucidate its therapeutic potential.

One of the most compelling aspects of Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate is its role as a building block in medicinal chemistry. The ability to introduce diverse functional groups onto its core structure allows chemists to tailor its properties for specific applications. Researchers have utilized this compound to synthesize analogs of known drugs, hoping to improve their efficacy or reduce side effects. The bromine atom, in particular, has been exploited in palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures.

The synthesis of Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of a suitable phenol derivative followed by esterification to introduce the propanoate moiety. The precise control of reaction conditions is crucial to ensure high yield and purity, as impurities can significantly impact downstream applications. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is essential for both academic research and industrial applications.

Recent advancements in computational chemistry have also contributed to our understanding of Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting structural changes and predicting binding affinities with high accuracy. Such integrative strategies are becoming increasingly important in modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in compounds like Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate due to their versatility and synthetic accessibility. Derivatives of this compound have been investigated as potential treatments for neurological disorders, infectious diseases, and metabolic conditions. While no drugs based on this specific molecule have yet reached the market, its structural motifs offer promising starting points for future development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

Looking ahead, the future prospects for Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate appear bright. Ongoing research aims to expand its utility beyond traditional organic synthesis applications into areas such as materials science and agrochemicals. The unique combination of functional groups makes it a candidate for developing novel polymers or specialty chemicals with tailored properties. As our understanding of its reactivity grows, so too will its importance as a versatile building block in chemical innovation.

In conclusion, Ethyl 3-(2-bromo-5-(carboxymethyl)phenyl)propanoate (CAS No. 1804227-09-5) represents an exciting opportunity for researchers across multiple disciplines. Its complex structure and rich reactivity profile make it indispensable for synthetic chemists seeking to create new molecules with potential biological activity. By leveraging cutting-edge synthetic techniques and computational tools, scientists can unlock its full potential and contribute to advancements that benefit society as a whole.